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Compound of Interest

Compound Name: Basic yellow 40

Cat. No.: B15555209

Introduction

Cyanoacrylate fuming is a widely employed technique for the development of latent fingerprints
on non-porous surfaces. The process involves the polymerization of ethyl cyanoacrylate vapor
on the moisture and oily residues of a fingerprint, resulting in a stable, white-colored deposit.[1]
To enhance the visualization of these developed prints, particularly on complex or multi-colored
backgrounds, fluorescent dyes are often utilized. Basic Yellow 40 (also known as Panacryl
Brilliant Flavine 10GFF or Maxilon Flavine 10GFF) is a highly effective fluorescent dye that
binds to the polymerized cyanoacrylate, rendering the fingerprint ridges brightly fluorescent
under specific light sources.[2][3] This application note provides a detailed protocol for the
preparation and application of Basic Yellow 40 for the enhancement of cyanoacrylate-fumed
fingerprints.

Data Presentation

The following table summarizes the key quantitative parameters for the Basic Yellow 40
staining protocol.
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Parameter

Value

Notes

Working Solution

Concentration

1-3 g of Basic Yellow 40
powder per 1000 mL of
solvent.[4][5]

A common formulation is 2g/L.

[5](6]

Solvent

Methanol or Ethanol.[3][4][7]

Ethanol is often preferred due
to lower health and safety
risks.[7]

Application Time

5 seconds to 1 minute.[4][8]

Immersion for approximately 5
seconds is often sufficient.[8]
Some protocols suggest
allowing the dye to set for at

least one minute.[4]

Rinsing Time

Approximately 10 seconds.[8]

Use a gentle stream of running

water.

Excitation Wavelength

365 nm - 485 nm.[2][8][9][10]
[11][12]

A forensic light source or UV

lamp is required.

Observation Filter

Yellow or Orange
goggles/filters (e.g., 515 nm
bandpass filter).[3][6][8]

This is necessary to visualize
the fluorescence and block the

excitation light.

Working Solution Shelf-life

Approximately 6 months.[3][12]

Store in a tightly sealed,
labeled container.

Experimental Protocol

1. Preparation of Basic Yellow 40 Working Solution

o Safety Precautions: Basic Yellow 40 solution is toxic and flammable. All preparation and use
should be conducted in a well-ventilated fume hood. Wear appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat.[4]

» Weigh 2 grams of Basic Yellow 40 powder.

e In aclean 1000 mL beaker, add the weighed Basic Yellow 40 powder.
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e Measure 1000 mL of ethanol (or methanol) in a separate clean beaker.

e Slowly add the solvent to the beaker containing the Basic Yellow 40 powder while
continuously stirring.

» Continue stirring until the powder is completely dissolved. Note that not all of the dye may
dissolve; in such cases, the clear yellow solution can be decanted into a clean container for
use.[5]

» Label the storage bottle "Basic Yellow 40 Working Solution" and include the preparation
date.

2. Staining Procedure

This protocol is to be performed after the latent fingerprints have been developed using the
cyanoacrylate fuming method.

o Application of the Staining Solution: Choose one of the following methods:

o Immersion: Submerge the item with the fumed fingerprints into a tray containing the Basic
Yellow 40 working solution for approximately 5 seconds.[8]

o Spraying: Use a spray bottle to evenly apply the Basic Yellow 40 solution to the surface.

[8]
o Brushing: A soft brush can be used to gently "paint" the solution over the fumed prints.[4]

o Dye Setting: Allow the dye to remain on the surface for at least one minute to ensure
adequate binding to the cyanoacrylate polymer.[4]

e Rinsing: Gently rinse the item under a stream of running tap water for approximately 10
seconds to remove excess dye.[8] Some studies suggest that for certain surfaces, leaving
the Basic Yellow 40 to dry without rinsing can be an optimal initial step, followed by rinsing if
necessary.[13]

e Drying: Allow the item to air dry completely.

3. Visualization and Documentation
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o Examination: In a darkened room, illuminate the stained fingerprints with a forensic light
source or a UV lamp within the excitation range of 365-485 nm.[2][8]

» Observation: View the fluorescence through yellow or orange colored goggles or a
corresponding camera filter (e.g., 515 nm bandpass filter).[3][8] The fingerprint ridges will
appear to fluoresce brightly against a darker background.

e Photography: Document the enhanced fingerprints using 1:1 photography with the
appropriate filter to capture the fluorescent detail.[3]

Workflow Diagram

Click to download full resolution via product page

Caption: Workflow for Basic Yellow 40 Staining.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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